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Compound of Interest

Compound Name: 2-Amino-4-methylbenzonitrile

Cat. No.: B1273660

For immediate reference, the primary disposal method for 2-Amino-4-methylbenzonitrile is
incineration at a licensed and approved waste disposal facility. This compound is classified as
hazardous waste and requires professional handling due to its toxicological profile. Under no
circumstances should it be disposed of down the drain or in regular waste streams.[1][2]

This guide provides essential safety and logistical information for researchers, scientists, and
drug development professionals on the proper disposal procedures for 2-Amino-4-
methylbenzonitrile. Adherence to these guidelines is critical for ensuring personal safety and
environmental protection.

Key Safety and Handling Information

2-Amino-4-methylbenzonitrile is categorized as an acute toxicant if swallowed, inhaled, or in
contact with skin.[1] It is also a skin and eye irritant and may cause respiratory irritation.
Therefore, strict adherence to safety protocols during handling and disposal is mandatory.

Personal Protective Equipment (PPE):
e Gloves: Chemical-resistant gloves are required.
» Eye Protection: Safety goggles or a face shield must be worn.[1]

o Lab Coat: Alab coat or other protective clothing is necessary to prevent skin contact.[1]
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o Respiratory Protection: In situations where dust may be generated, a NIOSH/MSHA-
approved respirator should be used.[1]

Handling:

o All handling should occur in a well-ventilated area, preferably within a chemical fume hood.

[11[2]
e Avoid the formation of dust during handling.[1]

e Wash hands thoroughly after handling the compound.[1][2]

Quantitative Data

Property Value Source
CAS Number 26830-96-6 [1][2]
Molecular Weight 132.16 g/mol

Light yellow to yellow to
Appearance

orange powder/crystal
Melting Point 92-95 °C
Purity >97% [1]

Step-by-Step Disposal Protocol

The recommended disposal method for 2-Amino-4-methylbenzonitrile is through a licensed
professional waste disposal service.[1][3] In-lab neutralization or chemical degradation is not
advised due to the potential for hazardous reactions.

1. Waste ldentification and Segregation:

« |dentify all waste containing 2-Amino-4-methylbenzonitrile. This includes unused product,
contaminated consumables (e.g., weigh boats, pipette tips), and spill cleanup materials.

o Segregate this waste from other laboratory waste streams. Do not mix with incompatible
materials such as acids, bases, or strong reducing agents.[1]
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2. Containerization:

e Place the waste in a compatible, tightly sealed, and clearly labeled waste container.[2][3] If
possible, use the original container for unused product.

e The container must be in good condition and not leaking.
3. Labeling:
o Label the container clearly as "Hazardous Waste."

e The label must include the full chemical name: "2-Amino-4-methylbenzonitrile" and the
CAS number: "26830-96-6."

« Indicate the associated hazards (e.g., "Toxic," "lrritant").
4. Storage:

o Store the sealed and labeled waste container in a designated, secure hazardous waste
accumulation area.

e This area should be well-ventilated and away from incompatible materials.
» Follow all local and institutional regulations regarding hazardous waste storage times.
5. Arrange for Professional Disposal:

» Contact your institution's Environmental Health and Safety (EHS) office or a licensed
hazardous waste disposal contractor to arrange for pickup and disposal.

o Provide the contractor with the safety data sheet (SDS) and a full inventory of the waste.
o The final disposal will be conducted via chemical incineration at an approved facility.[3]

Spill Cleanup Procedure

In the event of a spill, follow these steps:
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o Evacuate and Ventilate: Immediately evacuate all non-essential personnel from the area and
ensure the area is well-ventilated.

e Don PPE: Wear the appropriate PPE as described above, including respiratory protection.
o Containment: Prevent the spill from spreading or entering drains.[2][3]

o Collection: For a solid spill, carefully sweep or vacuum the material into a suitable, closed
container for disposal.[1][3] Avoid creating dust.

o Decontamination: Clean the spill area thoroughly with an appropriate solvent and then soap
and water. All cleaning materials must be disposed of as hazardous waste.

Disposal Workflow Diagram

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://aksci.com/sds/J53550_SDS.pdf
https://www.benchchem.com/pdf/2_Amino_4_methoxy_5_nitrobenzonitrile_proper_disposal_procedures.pdf
https://www.fishersci.com/store/msds?partNumber=TL00552EA&productDescription=2-AMINO-4-METHYLBENZONIT+10GR&vendorId=VN00092202&countryCode=US&language=en
https://www.benchchem.com/pdf/2_Amino_4_methoxy_5_nitrobenzonitrile_proper_disposal_procedures.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1273660?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Waste Preparation

1. Identify Waste
(Unused product, contaminated labware)

'

2. Segregate Waste
(Avoid acids, bases, reducing agents)

3. Containerize
(Use compatible, sealed containers)

4. Label Container
('Hazardous Waste', chemical name, CAS#)

Store for pickup

On-SitevHandIing

ES. Store in Designated Area
( )

Secure, ventilated location

Final I%isposal

@. Contact EHS or Licensed Contractoa

l

[7. Arrange for Waste Pickua

8. Professional Incineration
(Approved Waste Disposal Plant)

Click to download full resolution via product page

Caption: Workflow for the proper disposal of 2-Amino-4-methylbenzonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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